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Compound of Interest

Compound Name: 2-Naphthohydrazide

Cat. No.: B185666

For researchers, scientists, and professionals in drug development, 3-hydroxy-2-
naphthohydrazide is a versatile chemical intermediate with significant applications in the
synthesis of novel compounds with diverse biological and chemical properties. This guide
provides an in-depth overview of its specifications, experimental applications, and underlying
chemical principles.

Core Specifications and Properties

3-Hydroxy-2-naphthohydrazide, with the CAS number 5341-58-2, is an aromatic hydrazide
compound.[1][2][3][4] Its key chemical and physical properties are summarized below,
providing a foundational dataset for its use in experimental settings.

Physicochemical Properties
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Property Value Source

CAS Number 5341-58-2 [112][3114]
3-hydroxynaphthalene-2-

IUPAC Name _ [1]12113]
carbohydrazide

Molecular Formula C11H10N202 [1112][3]

Molecular Weight 202.21 g/mol [1112114]

Appearance Off-white to pale brown powder  [2][3][5]

Density 1.352 g/cm3 [2]
1S/C11H10N202/c12-13-
11(15)9-5-7-3-1-2-4-8(7)6-

InChl [1][2]
10(9)14/h1-6,14H,12H2,
(H,13,15)
FDNAQCWUERCJBK-

InChl Key [1][2][3]
UHFFFAOYSA-N
C1=CC=C2C=C(C(=CC2=C1)

SMILES [1][2]
C(=O)NN)O

Commercial Specifications
Specification Value Source
Assay (HPLC) >97.5% [3]

Assay (Aqueous acid-base

Titration)

=297.5% to <102.5%

[3]

Purity (General)

=298.0%

[4]

Experimental Protocols and Applications

3-Hydroxy-2-naphthohydrazide serves as a crucial building block in organic synthesis,

particularly for creating Schiff bases (hydrazones) and heterocyclic compounds like 1,3,4-
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thiadiazoles.[6] These derivatives have shown promise as chemosensors, antimicrobial agents,
and anti-inflammatory compounds.[2][7]

Synthesis of Hydrazone Derivatives

A primary application of 3-hydroxy-2-naphthohydrazide is in the synthesis of hydrazones
through condensation reactions with various aldehydes.[1][8] These reactions are foundational
for developing novel chemosensors and biologically active molecules.

Objective: To synthesize a hydrazone derivative from 3-hydroxy-2-naphthohydrazide and an
aldehyde.

Materials:

3-hydroxy-2-naphthohydrazide

Substituted aldehyde (e.g., 4-nitrobenzaldehyde)

Methanol (spectroscopic grade)

Glacial acetic acid (catalytic amount)
Protocol:

e Dissolve the desired aldehyde (e.g., 0.66 mmol of 4-nitrobenzaldehyde) in 15 mL of
methanol and stir for 20 minutes.

 To this solution, add an equimolar amount of 3-hydroxy-2-naphthohydrazide (0.66 mmol).
o Add 2-3 drops of glacial acetic acid to catalyze the reaction.

o Reflux the reaction mixture for 4-5 hours at a constant temperature.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, solid precipitates of the hydrazone product will form.

« Filter the precipitates and wash them with cold methanol to remove unreacted starting
materials.
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e Dry the resulting solid product.[8]

Enhanced Synthesis Methods:

o Microwave-Assisted Synthesis: This method can significantly reduce reaction times and

improve yields.[1]

» Ultrasonication: Applying ultrasound can also enhance reaction efficiency, shortening

synthesis times from hours to minutes.[1]

The workflow for this synthesis is depicted below.
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General workflow for the synthesis of hydrazone derivatives.

Analytical Characterization

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra00788j
https://www.evitachem.com/product/evt-310949
https://www.evitachem.com/product/evt-310949
https://www.benchchem.com/product/b185666?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesized compounds are typically characterized using a suite of analytical techniques
to confirm their structure and purity.

Methods:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and *3C-NMR are used to
elucidate the molecular structure. Spectra are often recorded in DMSO-des with TMS as an
internal standard.[8]

e Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) is employed to
confirm the molecular formula and exact mass of the synthesized compound.[8]

o UV-Visible Spectroscopy: This technique is used to study the electronic absorption properties
of the compounds, which is particularly important for applications like chemosensors.[8]

Application as a Chemosensor for Cyanide
Detection

Derivatives of 3-hydroxy-2-naphthohydrazide have been successfully developed as selective
chemosensors. For instance, a hydrazone synthesized from 3-hydroxy-2-naphthohydrazide
and 4-nitrobenzaldehyde shows high selectivity for cyanide (CN~) ions.[8]

Mechanism of Action: The sensing mechanism is based on the deprotonation of the Schiff
base's labile proton by the highly basic cyanide ion. This interaction induces a change in the
electronic properties of the molecule, resulting in a distinct color change from colorless to
yellow, which can be observed by the naked eye and quantified by UV-Visible spectroscopy.[8]

The signaling pathway for this chemosensor is illustrated below.
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Mechanism of cyanide detection using a hydrazone-based sensor.

Safety and Handling

3-Hydroxy-2-naphthohydrazide is classified as a skin and eye irritant.[5] It may also cause
respiratory irritation.[S] Appropriate personal protective equipment (PPE), including gloves, eye
shields, and a dust mask (type N95 or equivalent), should be used when handling this
chemical.

This technical guide provides a comprehensive overview of 3-hydroxy-2-naphthohydrazide,
offering valuable data and protocols for its effective and safe utilization in research and
development. Its versatile chemical nature continues to make it a compound of interest for
synthesizing novel molecules with significant potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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